Cas no 152667-83-9 (2-Oxepanone, 7-(2-iodoethyl)-)

2-Oxepanone, 7-(2-iodoethyl)- structure

Product name:2-Oxepanone, 7-(2-iodoethyl)-

CAS No:152667-83-9

MF:C₈H₁₃IO₂

MW:268.092095136642

CID:1333060

Chemical and Physical Properties
Related Products

2-Oxepanone, 7-(2-iodoethyl)- Chemical and Physical Properties

Names and Identifiers

- 2-Oxepanone, 7-(2-iodoethyl)-
- Inchi： 1S/C8H13IO2/c9-6-5-7-3-1-2-4-8(10)11-7/h7H,1-6H2
- InChI Key： ZKNRTCLABKIMNU-UHFFFAOYSA-N
- SMILES： O1C(CCI)CCCCC1=O

Computed Properties

Exact Mass: 267.99559

Experimental Properties

Density: 1.594±0.06 g/cm3(Predicted)
Boiling Point: 348.2±15.0 °C(Predicted)
PSA: 26.3

2-Oxepanone, 7-(2-iodoethyl)- Related Literature

1. 2D molybdenum disulphide (2D-MoS2) modified electrodes explored towards the oxygen reduction reaction†

Samuel J. Rowley-Neale,Jamie M. Fearn,Dale A. C. Brownson,Graham C. Smith,Xiaobo Ji,Craig E. Banks Nanoscale, 2016,8, 14767-14777
2. A comprehensive study on the effect of preparation methods for Au-core@shell silica materials in room temperature oxidative amide formation†

Jiale Huang,Mingyu Zhang,Jing Wang,Xijun Hu,Frank L. Y. Lam J. Mater. Chem. A, 2015,3, 789-796
3. 7-Methylguanine: protonation, formation of linkage isomers with trans-(NH3)2PtII, and base pairing properties†

Susana Ibáñez,Radu Silaghi-Dumitrescu,Pablo J. Sanz Miguel,Deepali Gupta,Bernhard Lippert Dalton Trans., 2012,41, 6094-6103
4. A bioresponsive controlled-release biosensor using Au nanocages capped with an aptamer-based molecular gate and its application in living cells†

Wei Wang,Tao Yan,Shibin Cui,Jun Wan Chem. Commun., 2012,48, 10228-10230
5. A 1-to-2 demultiplexer hybrid nanocarrier for cargo delivery and activation†

Reynaldo Villalonga Chem. Commun., 2020,56, 9974-9977
6. A catalytically active vanadyl(catecholate)-decorated metal organic framework via post-synthesis modifications†

Huong Giang T. Nguyen,Mitchell H. Weston,Omar K. Farha,Joseph T. Hupp,SonBinh T. Nguyen CrystEngComm, 2012,14, 4115-4118
7. 4D synchrotron microtomography and pore-network modelling for direct in situ capillary flow visualization in 3D printed microfluidic channels†

Agnese Piovesan,Tim Van De Looverbosch,Pieter Verboven,Clement Achille,Cesar Parra Cabrera,Elodie Boller,Yin Cheng,Rob Ameloot,Bart Nicolai Lab Chip, 2020,20, 2403-2411
8. A bi-metallic MOF catalyst via sensitive detection & adsorption of Fe3+ ions for size-selective reaction prompting†

Yang Li,Ziling Chang,Fangmin Huang,Pengyan Wu,Huacong Chu,Jian Wang Dalton Trans., 2018,47, 9267-9273
9. A 3D printing-based portable photoelectrochemical sensing device using a digital multimeter†

Kangyao Zhang,Shuzhen Lv,Dianping Tang Analyst, 2019,144, 5389-5393
10. A 2D porous porphyrin-based covalent organic framework for sulfur storage in lithium–sulfur batteries†

Huaping Liao,Hongmin Wang,Huimin Ding,Xiangshi Meng,Hai Xu,Baoshan Wang,Xinping Ai,Cheng Wang J. Mater. Chem. A, 2016,4, 7416-7421

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